Cas no 92611-82-0 (7-hydroxy-5,8-dimethoxy-2-methyl-4-oxo-4H-chromene-6-carbaldehyde)

• Product name: 7-hydroxy-5,8-dimethoxy-2-methyl-4-oxo-4H-chromene-6-carbaldehyde
• CAS No: 92611-82-0
• MF: C₁₃H₁₂O₆
• MW: 264.230784416199
• CID: 1974381
• PubChem ID: 180608

7-hydroxy-5,8-dimethoxy-2-methyl-4-oxo-4H-chromene-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-5,8-dimethoxy-2-methyl-4-oxo-4H-chromene-6-carbaldehyde
• 7-hydroxy-5,8-dimethoxy-2-methyl-4-oxochromene-6-carbaldehyde
• DTXCID00161564
• SCHEMBL9160416
• 92611-82-0
• DTXSID80239073

• Inchi： InChI=1S/C13H12O6/c1-6-4-8(15)9-11(17-2)7(5-14)10(16)13(18-3)12(9)19-6/h4-5,16H,1-3H3
• InChI Key： SKWOTTHAIZPPTG-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C2=C(C(=C(C(=C2O1)OC)O)C=O)OC

Computed Properties

• Exact Mass: 264.063
• Monoisotopic Mass: 264.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.367
• Boiling Point: 509.1°C at 760 mmHg
• Flash Point: 198.8°C
• Refractive Index: 1.604